Cas no 109241-54-5 (1H-Imidazole-5-ethanamine,N-chloro-)

• Product Name: 1H-Imidazole-5-ethanamine,N-chloro-
• CAS No: 109241-54-5
• MF: C₅H₈ClN₃
• MW: 145.590119361877
• CID: 223779
• PubChem ID: 135710
• Update Time: 2025-04-19

1H-Imidazole-5-ethanamine,N-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-ethanamine,N-chloro-
• N-chloro-2-(1H-imidazol-5-yl)ethanamine
• N-Chloro-2-(1H-imidazol-4-yl)ethanamine
• DTXSID00148855
• 1H-Imidazole-4-ethanamine, N-chloro-
• N-Chloro-1H-imidazole-4-ethanamine
• SCHEMBL3379483
• AKOS006377224
• 109241-54-5
• chlorohistamine

• Inchi： 1S/C5H8ClN3/c6-9-2-1-5-3-7-4-8-5/h3-4,9H,1-2H2,(H,7,8)
• InChI Key： YUCOVYKZDMXLIN-UHFFFAOYSA-N
• SMILES： ClNCCC1=CN=CN1

Computed Properties

• Exact Mass: 144.03301
• Monoisotopic Mass: 145.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• PSA: 37.81